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Compound of Interest

Compound Name: Tetramethylene sulfoxide

Cat. No.: B074360

Essential Safety and Handling Guide for
Tetramethylene Sulfoxide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Tetramethylene sulfoxide in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure the safe
management of this chemical.

Physicochemical and Safety Data

For quick reference, the following table summarizes key quantitative data for Tetramethylene
sulfoxide.
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Property Value Source
Molecular Formula CaHsOS [1]
Molecular Weight 104.17 g/mol [1]
Boiling Point 235-237 °C |/ 455-458.6 °F @ 2]
760 mmHg

Flash Point > 112 °C/>233.6 °F [2]
Specific Gravity 1.150 [2]
Vapor Density 3.39 [2]
Storage Class 10 - Combustible liquids

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure, the following personal protective equipment
iIs mandatory when handling Tetramethylene sulfoxide.[3]
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Equipment

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses with side shields.
[2][4] A face shield should be
worn in situations with a high

risk of splashing.[3]

Protects against splashes and
vapors that can cause serious
eye irritation.[1][3]

Hand Protection

Chemical-resistant gloves
(e.g., butyl rubber).[5]

Prevents skin contact, which

can cause skin irritation.[1]

Body Protection

Long-sleeved clothing and a

chemical-resistant apron.[6]

Protects against accidental
skin contact and contamination

of personal clothing.[4]

Respiratory Protection

Generally not required with
adequate ventilation.[6] In
cases of insufficient ventilation,
high vapor concentrations, or
respiratory irritation, a vapor

respirator is necessary.

Protects against inhalation of
vapors or mists, which may
cause respiratory tract
irritation.[4][6]

Operational Plan for Handling Tetramethylene

Sulfoxide

Adherence to the following step-by-step procedures is critical for the safe handling of

Tetramethylene sulfoxide.

1. Preparation and Engineering Controls:

Remove all sources of ignition from the handling area.[6][7]

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[6][7]

Verify that an eyewash station and safety shower are readily accessible.

Keep incompatible materials, such as strong oxidizing agents, separate.[2][6]
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. Handling Procedure:
Wear the complete set of recommended PPE before handling the chemical.[4][6]
Avoid direct contact with skin, eyes, and clothing.[2][6]
Do not breathe in vapors or mists.[2][6]

When not in use, ensure the container is tightly closed and stored in a cool, dry, and well-
ventilated area.[2][6]

After handling, wash hands and any exposed skin thoroughly.[2] Contaminated clothing
should be removed and laundered before reuse.[2][4]

. Emergency Procedures:

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, seek medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[6]

Disposal Plan for Tetramethylene Sulfoxide

Proper disposal of Tetramethylene sulfoxide and its waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
1. Waste Collection:

o Collect all waste, including unused product and contaminated materials (e.g., absorbent
pads, gloves), in a designated and clearly labeled chemical waste container.[6]
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o Ensure the waste container is suitable for chemical waste and is kept closed.

2. Spill Management:

 In the event of a spill, ensure the area is well-ventilated and restrict access.

» Wear appropriate PPE.[4]

o Absorb the spill with an inert material such as sand, vermiculite, or earth.[2][6]

o Collect the absorbed material and place it into a suitable container for chemical waste
disposal.[2][6]

o Clean the spill area thoroughly.[6]

3. Final Disposal:

» Dispose of all waste in accordance with federal, state, and local regulations.[6]

» Do not dispose of the chemical down the drain or in the regular trash.[7]

o Empty containers should be managed as hazardous waste unless properly decontaminated.

[6]

Below is a diagram illustrating the workflow for the safe handling and disposal of
Tetramethylene sulfoxide.
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Caption: Workflow for Safe Handling and Disposal of Tetramethylene Sulfoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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